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Compound of Interest

Compound Name: 3,3"-Iminodipropionitrile

Cat. No.: B089418

Essential Safety and Handling Guide for 3,3'-
Iminodipropionitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3,3'-Iminodipropionitrile (IDPN) in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and minimize exposure risks.

Hazard Summary

3,3'-Iminodipropionitrile is a neurotoxin with known ototoxic (damaging to the ear) and
hepatotoxic (damaging to the liver) effects.[1] It can cause serious eye and skin irritation, and
may also irritate the respiratory and digestive tracts.[2][3][4] Exposure can lead to central
nervous system effects.[2] The compound is sensitive to moisture and may build pressure in
sealed containers over time.[2][5] When heated to decomposition, it emits toxic nitrogen oxide
fumes.[5][6]

Chemical and Physical Properties
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Property Value Source
Chemical Formula C6HI9N3 [3]
Molar Mass 123.16 g/mol [6]
Appearance .Clef:lr, colorless to pale yellow Be
liquid

Boiling Point 205°C / 3.3kPa [3]
Flash Point > 93°C (> 200°F) [2]
Density 1.03 - 1.07 g/mL at 25°C [31[7]

N Soluble in water, benzene,
Solubility [3]
acetone, and ethanol

Vapor Density 4.2 (Heavier than air) [3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the final and critical barrier against exposure. The following
equipment is mandatory when handling 3,3'-Iminodipropionitrile.
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PPE Category

Specification

Rationale and Guidelines

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

Standard safety glasses are
insufficient.[8] Goggles and a
face shield are required to
protect against splashes that

can cause serious eye injury.

(311418l

Hand Protection

Double-layered, chemical-

resistant gloves (e.g., nitrile).

Inspect gloves for damage
before use.[4] Double gloving
is recommended as an added
precaution.[8] If contact
occurs, remove gloves
immediately using the proper
technique to avoid skin
contact, and wash hands
thoroughly.[4] Dispose of
contaminated gloves as

hazardous waste.[4]

Respiratory Protection

NIOSH-approved respirator
with organic vapor/acid gas
cartridges (or type ABEK
EN14387).

To be used in a well-ventilated
area or chemical fume hood.[4]
[6][7] A full-face supplied air
respirator should be used if
engineering controls are not
sufficient.[4] Surgical masks do
not provide adequate

protection.[8]

Body Protection

Chemical-resistant lab coat or
coveralls. A chemical-resistant

apron is also recommended.

Garments should be worn to
prevent skin contact.[4][9] Pant
legs should be worn outside of
footwear to prevent chemicals

from entering boots.[9]

Footwear

Closed-toe, chemical-resistant

boots or shoe coverings.

Footwear must not absorb
chemicals and should be

cleaned after each use.[9]
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for safety. Facilities must be equipped with
an eyewash station and a safety shower.[2]

Preparation and Engineering Controls

o Designated Area: All work with 3,3'-Iminodipropionitrile must be conducted in a designated
area, such as a chemical fume hood, to control airborne levels.[2]

Ventilation: Ensure the fume hood or local exhaust ventilation is functioning correctly before
starting work.

Gather Materials: Assemble all necessary equipment, including PPE, spill cleanup materials,
and waste containers, before handling the chemical.

Storage: Store the chemical in a cool, dry, dark, and well-ventilated area, away from
incompatible substances like strong acids and oxidizing agents.[2][3][5] The recommended
storage temperature is 2-8°C.[4] Keep the container tightly closed and protected from
moisture.[2][4]

Handling and Use

e Don PPE: Put on all required PPE as specified in the table above.
Avoid Contact: Exercise extreme caution to avoid contact with eyes, skin, and clothing.[2]

Dispensing: When weighing or transferring the liquid, do so within the fume hood to minimize
inhalation exposure.

Washing: After handling, wash hands and forearms thoroughly with soap and water, even if
gloves were worn.[2][4]

Spill Management

o Evacuate and Isolate: In case of a spill, evacuate non-essential personnel and isolate the
area for at least 50 meters (150 feet).[5]
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o Wear PPE: Don the appropriate PPE, including respiratory protection, before attempting to
clean the spill.

» Containment: Do not allow the spill to enter drains.[4]

o Absorption: Absorb the spill with an inert material such as vermiculite, sand, or earth.[2] For
small spills, absorbent paper may be used.[5]

o Collection: Carefully collect the absorbed material and contaminated items (e.g., clothing)
into a suitable, labeled, and sealed container for hazardous waste disposal.[4][5]

Decontamination: Clean the spill area with a soap and water solution.[5]

Disposal Plan

All waste containing 3,3'-Iminodipropionitrile must be treated as hazardous waste.

» Waste Classification: Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste according to federal, state, and local
regulations (e.g., US EPA 40 CFR Parts 261.3).[2]

o Containerization: All waste, including empty containers, contaminated PPE, and spill cleanup
materials, must be placed in a clearly labeled, sealed, and suitable container for hazardous
waste.[4]

» Disposal Route: Dispose of waste through a licensed hazardous waste disposal company.
Do not dispose of it in the regular trash or pour it down the drain.

Workflow for Safe Handling of 3,3'-
Iminodipropionitrile
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Safe Handling Workflow for 3,3'-Iminodipropionitrile

1. Preparation Phase

Verify Engineering Controls
(Fume Hood, Eyewash)

A

Assemble All Materials
(Chemicals, Glassware, PPE)

A/

Don Full PPE
(Gloves, Goggles, Lab Coat)

2. Handlivwg Phase

Conduct Work in
Chemical Fume Hood

'

Avoid Inhalation,
Skin & Eye Contact

3. Post-Handling & Cleandp Emergency Protocol

Decontaminate Equipment Exposure Occurs

Administer First Aid
Segregate Hazardous Waste (Flush Area, Seek Medical Aid)

Y
Remove PPE Correctly

Spill Occurs

Isolate Area -> Absorb with
Inert Material -> Collect Waste

\
Wash Hands Thoroughly

4, Disposval Phase

Store Waste in Labeled,
Sealed Containers

A

Arrange for Professional
Hazardous Waste Disposal
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Caption: Workflow for the safe handling of 3,3'-Iminodipropionitrile from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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